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Compound of Interest

Compound Name: Lyso Flipper-TR 29

Cat. No.: B12386887 Get Quote

Ensuring the safe and compliant disposal of laboratory reagents is paramount for both

environmental protection and personnel safety. This document provides essential procedural

guidance for the proper disposal of Lyso Flipper-TR 29, a fluorescent probe used for imaging

lysosomal membrane tension. Adherence to these protocols is critical for maintaining a safe

research environment.

Lyso Flipper-TR 29 is typically supplied as a solid and dissolved in dimethyl sulfoxide (DMSO)

for experimental use.[1] The disposal procedure must therefore account for both the fluorescent

probe and the solvent. While a specific Safety Data Sheet (SDS) for Lyso Flipper-TR 29 is not

publicly available, the SDS for the closely related Lyso Flipper-TR (SC022) and general

guidelines for DMSO waste provide a comprehensive framework for its disposal.[2]

Disposal Protocol Summary
The fundamental principle for the disposal of Lyso Flipper-TR 29 and its solutions is to treat it

as hazardous chemical waste. All waste materials, including the probe itself, solutions

containing the probe, and contaminated labware, must be collected and disposed of in

accordance with local, national, and institutional regulations.[1][2] Sink disposal is not an

appropriate method for this type of chemical waste.[3]
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Waste Type Disposal Container
Labeling

Requirements

Storage and Final

Disposal

Unused/Expired Lyso

Flipper-TR 29 (Solid)

Original vial, placed in

a sealed, labeled bag.

"Hazardous Waste,"

"Lyso Flipper-TR 29,"

and any other

identifiers required by

your institution.

Store in a designated

hazardous waste

area.

Lyso Flipper-TR 29 in

DMSO Solution

Labeled, sealed, and

compatible hazardous

waste container for

organic solvents.[4]

"Hazardous Waste,"

"Lyso Flipper-TR 29 in

DMSO," and the

approximate

concentration.

Store in a designated

hazardous waste

area, such as a

flammable storage

cabinet.[4]

Contaminated Solid

Waste (e.g., pipette

tips, gloves, vials)

Designated, sealed

solid waste container

or bag.[4]

"Hazardous Waste,"

"DMSO-Contaminated

Solid Waste," and a

list of any other

hazardous solutes.[4]

Store in a designated

hazardous waste

accumulation area.[4]

Step-by-Step Disposal Procedures
The proper disposal of Lyso Flipper-TR 29 involves a systematic approach to waste

segregation and collection. The following workflow outlines the necessary steps for safe

handling and disposal.
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Figure 1. Workflow for the proper disposal of Lyso Flipper-TR 29 and associated waste.
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Experimental Protocols Cited
While this document focuses on disposal, it is important to note that the handling of Lyso
Flipper-TR 29 during experimentation directly impacts waste generation. For detailed

experimental protocols, including the preparation of stock solutions, researchers should refer to

the product information provided by the supplier.[1] Typically, a 1 mM stock solution is prepared

by dissolving the solid probe in anhydrous DMSO.[1]

Safety Precautions
When handling Lyso Flipper-TR 29 and its DMSO solutions, appropriate personal protective

equipment (PPE) should be worn, including gloves, a lab coat, and safety goggles.[2] All

handling of DMSO waste should be conducted within a certified laboratory chemical fume hood

to prevent the inhalation of vapors.[4] It is also crucial to prevent DMSO-containing waste from

coming into contact with strong oxidizing agents, acids, and bases.[4] In the event of a spill,

absorb the material with an inert dry substance and place it in a double bag for disposal as dry

waste.[3]

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Lyso Flipper-TR 29, contributing to a culture of safety and environmental stewardship within

the laboratory. Always consult your institution's Environmental Health & Safety (EH&S)

department for specific guidance and requirements.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Lyso
Flipper-TR 29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386887#lyso-flipper-tr-29-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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